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Compound of Interest

Compound Name:
N(alpha)-acetylglycyllysyl methyl

ester

Cat. No.: B1665074 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N(alpha)-acetylglycyllysyl methyl ester
(CAS No. 10236-44-9) is readily available in public databases. The following safety and

handling procedures are based on the safety profiles of structurally similar compounds, namely

N-alpha-Acetyl-L-lysine and N-Acetylglycine. It is imperative that this compound be handled

with care, assuming it may possess hazards similar to its analogs. All laboratory personnel

must exercise due diligence and adhere to standard good laboratory practices.

Hazard Identification
Given the lack of specific toxicological data for N(alpha)-acetylglycyllysyl methyl ester, a
precautionary approach is recommended. Based on its structural components (amino acid

derivatives), it is likely to be a low-hazard compound. However, as with any chemical of

unknown toxicity, it should be handled as potentially hazardous.

Potential hazards, extrapolated from analogous compounds, may include:

Eye Irritation: May cause mild to serious eye irritation upon contact.

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Respiratory Tract Irritation: Inhalation of dusts may cause respiratory irritation.

This compound is intended for research use only and is not for human or veterinary use.
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Quantitative Data Summary
The following table summarizes the available physical and chemical data for N(alpha)-
acetylglycyllysyl methyl ester and its structural analogs.

Property
N(alpha)-
acetylglycyllysyl
methyl ester

N-alpha-Acetyl-L-
lysine

N-Acetylglycine

CAS Number 10236-44-9 1946-82-3 543-24-8

Molecular Formula C11H21N3O4[1] C8H16N2O3 C4H7NO3

Molecular Weight 259.30 g/mol [1] 188.22 g/mol 117.1 g/mol

Physical State
Not specified (likely

solid)

Off-white powder

solid[1]
White powder solid

Melting Point Not available 256 - 258 °C[1] 207 - 209 °C

Boiling Point
509.4 ± 50.0 °C

(Predicted)[2]
Not available Not available

Density
1.129 ± 0.06 g/cm3

(Predicted)[2]
Not available Not available

pKa
13.49 ± 0.46

(Predicted)[2]
Not available Not available

Solubility Not specified
No information

available[1]

No information

available

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended

as a minimum:

Eye Protection: Wear ANSI-approved safety glasses with side shields or chemical safety

goggles.
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Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity

before each use.

Skin and Body Protection: A standard laboratory coat should be worn. Ensure skin is not

exposed.

Respiratory Protection: If handling large quantities or if dust generation is likely, use a

NIOSH-approved respirator with a particulate filter.

Personal Protective Equipment (PPE) Protocol

Before Handling
Assess Risks:

- Quantity
- Dust potential

Wear Safety Goggles/
Glasses Wear Nitrile Gloves Wear Lab Coat Consider Respirator

(if dusty)
Proceed with

Handling

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow.

Handling and Storage
Handling:

Ensure adequate ventilation in the handling area.

Avoid the formation of dust and aerosols.

Avoid contact with eyes, skin, and clothing.

Weigh and handle the compound in a designated area, such as a chemical fume hood or a

balance enclosure.

Wash hands thoroughly after handling.

Storage:
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Keep the container tightly closed.

Store in a cool, dry, and well-ventilated area.

For long-term stability, storage in a freezer is recommended.

Keep away from strong oxidizing agents.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. Get medical attention if irritation develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures (Spill Protocol)
Evacuate: Evacuate personnel from the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate personal protective equipment (see section 3.1).

Containment: Prevent further dispersal of the material.

Clean-up:

For a dry spill, carefully sweep or scoop up the material, avoiding dust generation. Place

into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth or paper towels to remove any remaining residue.
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Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Accidental Spill Response Protocol

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Contain Spill

Clean Up Spill
(avoid dust)

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under normal laboratory conditions.

Conditions to Avoid: Avoid generation of dust, and exposure to incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,

CO2) and nitrogen oxides (NOx).

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. Use extinguishing measures that are appropriate to local circumstances and the

surrounding environment.

Specific Hazards: Fine dust dispersed in air in sufficient concentrations, and in the presence

of an ignition source, is a potential dust explosion hazard.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665074#n-alpha-acetylglycyllysyl-methyl-ester-
safety-and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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